(4R)-2-(2-fluoro-4-methoxyphenyl)thiazolidine-4-carboxylic acid

• IUPAC Name: (4R)-2-(2-fluoro-4-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C11H12FNO3S/c1-16-6-2-3-7(8(12)4-6)10-13-9(5-17-10)11(14)15/h2-4,9-10,13H,5H2,1H3,(H,14,15)/t9-,10?/m0/s1
• InChI Key: CGGAOBPCHVBSNG-RGURZIINSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2NC(CS2)C(=O)O)F
• Isomeric SMILES: COC1=CC(=C(C=C1)C2N[C@@H](CS2)C(=O)O)F
• Molecular Formula: C11H12FNO3S
• Molecular Weight: 257.28 g/mol

Description

(4R)-2-(2-fluoro-4-methoxyphenyl)thiazolidine-4-carboxylic acid is a thiazolidine derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been extensively studied for its various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : The condensation reaction of ortho-vanillin and L-cysteine leads to the formation of a racemic mixture involving a thiazolidine derivative, highlighting a method for synthesizing thiazolidine compounds. This racemic mixture was characterized using NMR, ESI-MS, and X-ray diffraction techniques (Muche, Müller, & Hołyńska, 2018).
• Crystal Structure and Computational Studies : The crystal structure of thiazolidine derivatives was determined, providing insights into their stereoselectivity in synthesis. Computational studies, including density functional theory (DFT), were utilized to predict the electronic structure and reactivity parameters of these compounds (Jagtap, Rizvi, Dangat, & Pardeshi, 2016).

Biological Activities

• Anticancer Activity : Tetra-substituted metallophthalocyanines derived from thiazolidine-4-carboxylic acid derivatives were synthesized and evaluated for their anticancer activity on different cancer cell lines. Molecular docking studies were conducted to investigate the interaction between these compounds and cancer targets, showing potential anticancer properties (Bilgiçli et al., 2021).
• Supramolecular Aggregation : The supramolecular aggregation behavior of bioactive thiazolidine-4-carboxylic acid derivatives was explored. The study aimed at understanding the impact of hydrogen bonding and solvent molecules in crystal lattice formation, which could be beneficial for applications in gas storage, biosensing, and catalysis (Jagtap et al., 2018).

Antimicrobial and Antifungal Activities

• Antimicrobial Studies : A variety of thiazolidine-4-carboxylic acid derivatives were synthesized and evaluated for their antimicrobial properties against different bacterial and fungal strains. These studies provide a basis for the development of new antimicrobial agents utilizing thiazolidine frameworks (Deep et al., 2014).